Cas no 41598-57-6 (Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate)

• Product Name: Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate
• CAS No: 41598-57-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD11557190
• CID: 2116126
• PubChem ID: 57325675
• Update Time: 2025-10-28

Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate
• ethyl 2-chloro-5-oxo-6H,7H-cyclopenta[b]pyridine-6-carboxylate
• DA-34314
• SCHEMBL17605116
• 41598-57-6
• ethyl 2-chloro-5-oxo-6,7-dihydrocyclopenta[b]pyridine-6-carboxylate
• Ethyl2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate
• CS-0099219
• AKOS023554322
• CS-16512
• Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate

• MDL： MFCD11557190
• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)7-5-8-6(10(7)14)3-4-9(12)13-8/h3-4,7H,2,5H2,1H3
• InChI Key： IXNTUKGQTDODGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C(C(=O)OCC)CC2=N1)=O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3
• XLogP3: 2.1

Additional information on Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate

Introduction to Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate (CAS No. 41598-57-6)

Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate (CAS No. 41598-57-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential for various applications, including the development of novel therapeutic agents and as an intermediate in the synthesis of other bioactive molecules.

The chemical structure of Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate is notable for its cyclopenta[b]pyridine core, which is a key feature contributing to its biological activity. The presence of a chloro substituent and an oxo group further enhances its reactivity and functional versatility. This compound is typically synthesized through a series of well-defined chemical reactions, including cyclization and substitution steps, which are crucial for achieving the desired molecular configuration.

Recent studies have highlighted the potential of Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic applications in the treatment of various types of cancer, particularly those resistant to conventional therapies.

The pharmacokinetic properties of Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. Its stability under physiological conditions and low toxicity further enhance its suitability for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its direct therapeutic applications, Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate serves as an important intermediate in the synthesis of other bioactive molecules. Its reactivity and functional groups make it a valuable starting material for the preparation of derivatives with enhanced biological activity or improved pharmacological properties. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drug candidates.

In conclusion, Ethyl 2-chloro-5-oxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carboxylate (CAS No. 41598-57-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in the field.